Cas no 1214370-39-4 (2,6-Dichloro-3-(pyridin-4-yl)pyridine)

• Product Name: 2,6-Dichloro-3-(pyridin-4-yl)pyridine
• CAS No: 1214370-39-4
• MF: C₁₀H₆Cl₂N₂
• MW: 225.074039936066
• CID: 4909505
• Update Time: 2025-05-19

2,6-Dichloro-3-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-3-(pyridin-4-yl)pyridine
• 2,6-Dichloro-3,4'-bipyridine
• 2,6-Dichloro-3-(pyridin-4-yl)pyridine

• Inchi： 1S/C10H6Cl2N2/c11-9-2-1-8(10(12)14-9)7-3-5-13-6-4-7/h1-6H
• InChI Key： QVVORSUGMAXPHT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2,6-Dichloro-3-(pyridin-4-yl)pyridine

2,6-Dichloro-3-(pyridin-4-yl)pyridine: A Comprehensive Overview

2,6-Dichloro-3-(pyridin-4-yl)pyridine (CAS No. 1214370-39-4) is a heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the family of pyridine derivatives, which are widely studied due to their versatile applications in drug discovery, agrochemicals, and advanced materials. The molecule features a pyridine ring substituted with two chlorine atoms at positions 2 and 6, as well as a pyridin-4-yl group at position 3. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and exploration.

The synthesis of 2,6-Dichloro-3-(pyridin-4-yl)pyridine involves a series of well-established organic reactions. Typically, the starting material is a chloropyridine derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the pyridin-4-yl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of 2,6-Dichloro-3-(pyridin-4-yl)pyridine, making it more accessible for large-scale applications.

One of the most promising applications of 2,6-Dichloro-3-(pyridin-4-yl)pyridine lies in its potential as a building block for medicinal chemistry. The compound's ability to act as a scaffold for constructing bioactive molecules has been highlighted in several recent studies. For example, researchers have explored its role in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy. The chlorine atoms at positions 2 and 6 contribute to the molecule's hydrophobicity and electronic properties, facilitating interactions with biological targets. Furthermore, the pyridin-4-yl substituent introduces additional functional groups that can be exploited for further chemical modifications.

In addition to its medicinal applications, 2,6-Dichloro-3-(pyridin-4-yl)pyridine has shown potential in materials science. Its rigid structure and conjugated system make it an attractive candidate for use in organic electronics. Recent studies have investigated its role as a component in light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to absorb and emit light at specific wavelengths makes it suitable for applications in optoelectronics. Moreover, its thermal stability has been demonstrated under conditions relevant to device fabrication.

The environmental impact and toxicity profile of 2,6-Dichloro-3-(pyridin-4-yl)pyridine have also been subjects of recent research. Studies conducted under regulatory guidelines have assessed its acute and chronic toxicity to aquatic organisms. These findings are crucial for determining safe handling practices and environmental risk assessments associated with this compound.

Looking ahead, the development of novel synthetic routes and functionalization strategies for 2,6-Dichloro-3-(pyridin-yil)pyridine will likely drive further innovation across multiple disciplines. Its versatility as a chemical building block positions it as a key player in the development of next-generation pharmaceuticals, agrochemicals, and advanced materials.